Cas no 1158692-49-9 (3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one)

3,5-Dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one is a pyridinone derivative characterized by its unique structural features, including a substituted aminoalkyl side chain and a methylated pyridinone core. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. Its structural flexibility allows for further functionalization, enhancing its utility in medicinal chemistry. The presence of the 2-methylpropylamino group may contribute to improved solubility and bioavailability. The compound's stability under standard conditions makes it suitable for laboratory-scale applications and further research. Analytical methods confirm high purity, ensuring reliability in synthetic workflows.

3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one structure

1158692-49-9 structure

Product Name:3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one

CAS No:1158692-49-9

MF:C₁₂H₂₀N₂O

MW:208.300003051758

CID:5295506

Update Time:2025-11-06

3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one
- 3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one
- Inchi： 1S/C12H20N2O/c1-8(2)5-13-7-11-10(4)12(15)9(3)6-14-11/h6,8,13H,5,7H2,1-4H3,(H,14,15)
- InChI Key： XHBQHHOGRTWQRV-UHFFFAOYSA-N
- SMILES： O=C1C(C)=CNC(=C1C)CNCC(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 314
XLogP3: 1.6
Topological Polar Surface Area: 41.1

3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-766148-0.05g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	0.05g	$587.0	2025-03-21
Enamine	EN300-766148-0.1g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	0.1g	$615.0	2025-03-21
Enamine	EN300-766148-0.25g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	0.25g	$642.0	2025-03-21
Enamine	EN300-766148-0.5g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	0.5g	$671.0	2025-03-21
Enamine	EN300-766148-1.0g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	1.0g	$699.0	2025-03-21
Enamine	EN300-766148-2.5g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	2.5g	$1370.0	2025-03-21
Enamine	EN300-766148-5.0g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	5.0g	$2028.0	2025-03-21
Enamine	EN300-766148-10.0g	3,5-dimethyl-2-{[(2-methylpropyl)amino]methyl}-1,4-dihydropyridin-4-one	1158692-49-9	95.0%	10.0g	$3007.0	2025-03-21

3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

Additional information on 3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one

Market Research and Analysis Report on 3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one (1158692-49-9)

The compound 3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one, identified by the CAS registry number 1158692-49-9, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases.

Recent studies have highlighted the biological activity of 1158692-49-9, demonstrating its ability to modulate key cellular pathways involved in disease progression. Preclinical trials have shown promising results in terms of efficacy and safety profiles, positioning this compound as a potential candidate for further clinical development.

The global market for chemical entities with therapeutic potential is rapidly expanding, driven by increasing investment in research and development (R&D) activities. The demand for high-quality chemical compounds like 1158692-49-9 is fueled by the need for innovative treatments across various therapeutic areas. Key players in the pharmaceutical and biotechnology sectors are actively seeking suppliers capable of providing this compound at scale, ensuring consistent quality and regulatory compliance.

From a supply chain perspective, the availability of 3,5-dimethyl-2-[(2-methylpropylamino)methyl]-1H-pyridin-4-one is influenced by factors such as synthesis complexity, raw material costs, and production scalability. Leading chemical manufacturers are investing in advanced synthetic methodologies to optimize the production process of this compound, thereby meeting the growing demand from academic institutions, research organizations, and pharmaceutical companies.

In conclusion, the compound 1158692-49-9 represents a valuable asset in the chemical biology and pharmaceutical industries. Its potential therapeutic applications coupled with increasing market demand underscore the importance of continued investment in R&D and production capabilities to ensure its availability for future clinical advancements.